Cas no 1797749-56-4 ((4-Carbamoylphenyl)methyl 6-chloropyridine-3-carboxylate)

• Product Name: (4-Carbamoylphenyl)methyl 6-chloropyridine-3-carboxylate
• CAS No: 1797749-56-4
• Molecular Formula: C₁₄H₁₁ClN₂O₃
• Molecular Weight: 290.70174241066
• CID: 5999364
• PubChem ID: 27312695

(4-Carbamoylphenyl)methyl 6-chloropyridine-3-carboxylate Properties

Names and Identifiers

• EN300-26579318
• Z165343522
• AKOS033508250
• (4-carbamoylphenyl)methyl 6-chloropyridine-3-carboxylate
• 1797749-56-4

• InChIKey： BJQWIICBBUSOCZ-UHFFFAOYSA-N
• Inchi： 1S/C14H11ClN2O3/c15-12-6-5-11(7-17-12)14(19)20-8-9-1-3-10(4-2-9)13(16)18/h1-7H,8H2,(H2,16,18)
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC1C=CC(C(N)=O)=CC=1

Computed Properties

• Exact Mass: 290.0458199g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 290.0458199g/mol
• Heavy Atom Count: 20
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 82.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls